Cas no 941248-86-8 (5-(3-methoxypropyl)amino-2-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(3-methoxypropyl)amino-2-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile
• CAS No: 941248-86-8
• MF: C₂₀H₂₆N₄O₄S
• MW: 418.509843349457
• CID: 5429761
• PubChem ID: 16646534
• Update Time: 2025-05-23

5-(3-methoxypropyl)amino-2-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-((3-methoxypropyl)amino)-2-(4-((3-methylpiperidin-1-yl)sulfonyl)phenyl)oxazole-4-carbonitrile
• AKOS016324819
• 5-(3-methoxypropylamino)-2-[4-(3-methylpiperidin-1-yl)sulfonylphenyl]-1,3-oxazole-4-carbonitrile
• 5-[(3-methoxypropyl)amino]-2-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-oxazole-4-carbonitrile
• 941248-86-8
• AKOS002298224
• F3330-0379
• 5-[(3-Methoxypropyl)amino]-2-[4-[(3-methyl-1-piperidinyl)sulfonyl]phenyl]-4-oxazolecarbonitrile
• 5-(3-methoxypropyl)amino-2-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C20H26N4O4S/c1-15-5-3-11-24(14-15)29(25,26)17-8-6-16(7-9-17)19-23-18(13-21)20(28-19)22-10-4-12-27-2/h6-9,15,22H,3-5,10-12,14H2,1-2H3
• InChI Key： KMPWKDAPFPRTCB-UHFFFAOYSA-N
• SMILES： O1C(NCCCOC)=C(C#N)N=C1C1=CC=C(S(N2CCCC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 418.16747650g/mol
• Monoisotopic Mass: 418.16747650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 628.2±65.0 °C(Predicted)
• pka: -2.73±0.50(Predicted)

Additional information on 5-(3-methoxypropyl)amino-2-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile

5-(3-Methoxypropyl)Amino-2-{4-(3-Methylpiperidin-1-Yl)sulfonylphenyl}-1,3-Oxazole-4-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 941248-86-8, known as 5-(3-methoxypropyl)amino-2-{4-(3-methylpiperidin-1-yl)sulfonylphenyl}-1,3-oxazole-4-carbonitrile, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials. This compound has garnered attention due to its unique structural features and promising applications in drug design and development. The molecule's structure is characterized by a 1,3-oxazole ring system, which is a five-membered heterocycle containing two oxygen atoms. This core structure is further substituted with a sulfonylphenyl group and a 5-(3-methoxypropyl)amino substituent, contributing to its complex yet functional design.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry, particularly due to their ability to modulate biological activities such as enzyme inhibition and receptor binding. The presence of the sulfonylphenyl group in this compound suggests potential applications in kinase inhibition, a critical area in cancer therapy. Additionally, the 5-(3-methoxypropyl)amino substituent introduces hydrophilic properties, enhancing the compound's solubility and bioavailability—a crucial factor for drug candidates.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the oxazole ring through cyclization reactions and the introduction of the sulfonylphenyl group via sulfonamide coupling. The use of methylpiperidine as a substituent adds steric bulk to the molecule, which can influence its pharmacokinetic properties. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules, reducing production costs and improving scalability.

From an application standpoint, this compound has shown promise in preclinical studies targeting various disease states. For instance, its ability to inhibit specific protein kinases makes it a candidate for anti-cancer therapies. Furthermore, the oxazole carbonitrile moiety has been implicated in modulating ion channel activities, opening avenues for its use in neurodegenerative diseases. Collaborative research efforts between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's therapeutic potential.

In terms of structural analysis, computational chemistry tools have been instrumental in predicting the molecule's behavior under different conditions. Molecular docking studies reveal that the sulfonylphenyl group plays a pivotal role in binding affinity to target proteins. Additionally, quantum mechanical calculations have provided insights into the electronic distribution within the molecule, aiding in the rational design of analogs with improved efficacy.

Looking ahead, ongoing research aims to optimize this compound's pharmacokinetic profile by modifying its substituents while retaining its biological activity. The integration of green chemistry principles into its synthesis pathway is also being explored to minimize environmental impact. As our understanding of this compound deepens, it holds great promise for advancing both therapeutic interventions and material science innovations.